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Palmitic Acid Data Summary

The table below consolidates key biochemical and research data on palmitic acid from the search results.

Aspect Details and Experimental Data on Palmitic Acid

| Basic Biochemistry | - [IUPAC Name: Hexadecanoic acid [1]

e Chemical Formula: C1gH3,0, [1]

e Lipid Number: C16:0 [1]

e Molar Mass: 256.430 g/mol [1] | | Biological Roles & Metabolic Pathways | - Most common
saturated fatty acid in animals, plants, and microorganisms [1].

e Precursor for longer fatty acids and palmitoleic acid [1] [2] [3].

¢ Induces ER stress-mediated apoptosis in liver cells (HepG2), mediated by transcription factor
ATF4 [4]. | | Key Experimental Findings | - Cardiometabolic Risk: Raises LDL-cholesterol, a
known risk factor for coronary heart disease [1] [5].

e Lipotoxicity in Cardiomyocytes: Induces mitochondrial energy metabolism disorders, reactive
oxygen species (ROS) production, and cell damage in mouse cardiac myocytes [6].

¢ Insulin Signaling: Activates the insulin receptor signaling pathway in rat pancreatic islets at a
physiological concentration (0.1 mmol/L) [7]. |

Experimental Protocols for Palmitic Acid
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Here are detailed methodologies for key experiments cited in the search results, which you could adapt for a

comparative study with 16-oxo-palmitate.

1. Protocol for Assessing ER Stress in Liver Cells [4]

¢ Cell Line: Human hepatocellular carcinoma cells (HepG2).
e Treatment: Expose cells to palmitate (commonly complexed with BSA to make it soluble in cell
culture media) for various time points (e.g., 3, 6, 24 hours).
¢ Key Readouts:
o Western Blotting: Measure protein expression levels of key ER stress markers, including
phosphorylated PERK (Ser713), phosphorylated elF2a (Ser51), total ATF4, and phosphorylated
CREBL1.

2. Protocol for Evaluating Lipotoxicity in Cardiomyocytes [6]

e Cell Line: Mouse cardiac myocytes (MCMs).
e Treatment: Stimulate cells with palmitate at various concentrations (e.g., 0, 150, 350 uM) for 24
hours to establish an in vitro lipotoxicity model.
e Key Readouts:
o Cell Viability: Assess using CCK-8 assay.
o Lipid Accumulation: Visualize with Oil Red O staining.
o Reactive Oxygen Species (ROS): Detect using DCFH-DA fluorescent probe.
o ATP Levels: Measure with a commercial ATP Detection Kit.
o Mitochondrial Structure: Observe using transmission electron microscopy (TEM).
o Protein Expression: Analyze PPARa, PPARy, P-mTOR, PGC-1a, UCP2, and BNP levels via
Western blot.

3. Protocol for Investigating Insulin Signaling [7]

e Preparation: Isolate pancreatic islets from rats.
¢ Treatment: Expose islets to a low concentration of palmitate (0.1 mmol/L) for short durations (up to
30 minutes) in medium with 5.6-mmol/L glucose.
e Key Readouts:
o Immunoprecipitation & Western Blotting: Evaluate the phosphorylation states of key
signaling proteins, including IRS2 (tyrosine), ERK1/2 (Thr202/Tyr204), and STAT3 (Ser727).

Palmitic Acid Signaling Pathway
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The diagram below illustrates the key signaling pathways induced by palmitic acid in liver and heart cells,

based on the experimental data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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